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Solubility Data and Physical Properties

This table summarizes the available quantitative and qualitative solubility data for 2-Amino-6-

bromopyridine, along with its key identifying physical properties [1] [2] [3]:

Property Value / Description

Molecular Formula C5H5BrN2 [1] [2] [3]

Molecular Weight 173.01 g/mol [1] [2] [3]

CAS Registry Number 19798-81-3 [1] [2] [3]

Melting Point 88-91 °C [1] [3] [4]

Appearance Off-white to slightly yellow or light brown powder [3] [4]

Solubility in DMSO 60 mg/mL (346.8 mM) [2]

Solubility in Water Slightly soluble [3]

Solubility in Methanol Very slightly soluble [3]
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Property Value / Description

Solubility in Chloroform Slightly soluble [3]

Experimental Protocols and Formulation Guidance

For laboratory use, here are detailed methodologies for preparing stock solutions and in vivo formulations, as

cited from supplier documentation [1].

Preparing Stock Solutions in DMSO

It is recommended to first prepare a concentrated stock solution in DMSO, which can then be diluted further

as needed for specific assays.

Example 1: 10 mM Stock Solution

Mass: Weigh 1.0 mg of 2-Amino-6-bromopyridine.

Volume: Add 0.578 mL of anhydrous DMSO.
Concentration: This yields a clear 10 mM stock solution.

Storage: Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles [1].

Example 2: 50 mM Stock Solution

Mass: Weigh 5.0 mg of 2-Amino-6-bromopyridine.

Volume: Add 0.578 mL of anhydrous DMSO.
Concentration: This yields a 50 mM stock solution. Note that higher concentrations may

require sonication to achieve full dissolution [1] [2].

Preparing In Vivo Formulations

When aqueous solubility is insufficient for in vivo studies, the compound can be formulated using co-

solvents. Below are two common protocols. Always use freshly prepared formulations for optimal results

[1].

Injection Formulation 1 (for IP/IV/IM/SC administration)
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Formula: DMSO : Tween 80 : Saline = 10 : 5 : 85

Preparation:
Take 100 µL of DMSO stock solution.

Add 50 µL of Tween 80 and mix well.
Add 850 µL of saline (0.9% sodium chloride in ddH₂O) and mix until clear [1].

Oral Formulation 1 (for gavage administration)

Formula: Suspend in 0.5% Carboxymethylcellulose Sodium (CMC Na)
Preparation:

Dissolve 0.5 g of CMC Na in 100 mL of purified water to make a clear 0.5% CMC Na
solution.

Add 250 mg of 2-Amino-6-bromopyridine to 100 mL of the 0.5% CMC Na solution.
Mix thoroughly to create a uniform suspension with a concentration of 2.5 mg/mL [1].

Solubility Workflow Diagram

The following diagram outlines the decision-making process for selecting the appropriate formulation

method based on your experimental goals.
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This workflow helps select the correct solvent preparation method for your experiments.

Key Technical Notes

Sonication Aid: For dissolving the compound in DMSO, especially at higher concentrations, brief

sonication is recommended to help achieve a clear solution [2].
Light Sensitivity: This chemical requires protection from light during storage and transportation to

maintain stability [1].
Storage Conditions: For long-term stability, store the powder at -20°C. Prepared DMSO stock

solutions should be stored at -80°C for up to 6 months or -20°C for 1 month [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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